Cas no 57671-79-1 (Biotin Diacid)

• Product Name: Biotin Diacid
• CAS No: 57671-79-1
• MF: C₁₁H₁₆N₂O₅S
• MW: 288.320141792297
• CID: 1058585
• PubChem ID: 22865898
• Update Time: 2025-04-20

Biotin Diacid Chemical and Physical Properties

Names and Identifiers

• Biotin Diacid
• 2-[3-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]propyl]propanedioic acid
• 2-carboxy-biotin
• 2-{3-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]propyl}propanedioic acid
• 2-(3-((3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)propyl)malonic acid
• DTXSID90628691
• {3-[(3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]propyl}propanedioic acid
• Biotin Impurity B
• 57671-79-1
• SCHEMBL487045

• Inchi： 1S/C11H16N2O5S/c14-9(15)5(10(16)17)2-1-3-7-8-6(4-19-7)12-11(18)13-8/h5-8H,1-4H2,(H,14,15)(H,16,17)(H2,12,13,18)/t6-,7-,8-/m0/s1
• InChI Key： XWJBVGZSIAZDKJ-FXQIFTODSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCC(C(=O)O)C(=O)O)NC(N2)=O

Computed Properties

• Exact Mass: 288.07800
• Monoisotopic Mass: 288.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 686.5±50.0 °C at 760 mmHg
• Flash Point: 369.0±30.1 °C
• PSA: 144.52000
• LogP: 0.07630
• Vapor Pressure: 0.0±4.6 mmHg at 25°C

Biotin Diacid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives